molecular formula C11H14N2 B8721447 Dimethylaminomethylbenzylcyanide CAS No. 2873-99-6

Dimethylaminomethylbenzylcyanide

Cat. No.: B8721447
CAS No.: 2873-99-6
M. Wt: 174.24 g/mol
InChI Key: ZTNOFXWFGLEHGI-UHFFFAOYSA-N
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Description

Dimethylaminomethylbenzylcyanide is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

2873-99-6

Molecular Formula

C11H14N2

Molecular Weight

174.24 g/mol

IUPAC Name

3-(dimethylamino)-2-phenylpropanenitrile

InChI

InChI=1S/C11H14N2/c1-13(2)9-11(8-12)10-6-4-3-5-7-10/h3-7,11H,9H2,1-2H3

InChI Key

ZTNOFXWFGLEHGI-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC(C#N)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1 liter round bottomed flask with condenser and thermometer 8.2 g of 4-bromomethylbenzylcyanide are dissolved in 453 ml methanol and cooled to +3° C. At this temperature 12.7 ml of 40% dimethylamine solution are added drop-by-drop. The solution is subsequently stirred for 1/4 hour at +5° C. and 2 hours at room temperature. The reaction sequence is controlled by means of thin-layer chromatography (0.57 ml of specimen+0.43 ml methanol: eluent n-butanol: acetic acid: water=4:1:1; v/v; 10 μl coating; HPTLC finished plated diatomaceous earth 60 F 254). Following removal of the volatile components is a rotary evaporator (20 torr, 40° C. bath temperature) the residue is absorbed in 20 ml 1N hydrochloric acid and extracted with a total of 150 ml of diethyl ether. The clear, aqueous phase is treated with 30 ml of 1N sodium hydroxide solution (ice cold) and extracted subsequently with 250 ml of diethyl ether. The organic phase is washed to neutrality with a saturated solution of common salt, dried with sodium sulfate and evaporated to dryness in a rotary evaporator (30° C. bath temperature, 20 torr).
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